N-(4-{2-[(6s)-2-Amino-4-Oxo-1,4,5,6,7,8-Hexahydropyrido[2,3-D]pyrimidin-6-Yl]ethyl}benzoyl)-L-Glutamic Acid

• Molecular Formula: C21H25N5O6
• Molecular Weight: 443.5 g/mol
• IUPAC Name: (2S)-2-[[4-[2-[(6S)-2-amino-4-oxo-5,6,7,8-tetrahydro-3H-pyrido[2,3-d]pyrimidin-6-yl]ethyl]benzoyl]amino]pentanedioic acid
• InChI: InChI=1S/C21H25N5O6/c22-21-25-17-14(19(30)26-21)9-12(10-23-17)2-1-11-3-5-13(6-4-11)18(29)24-15(20(31)32)7-8-16(27)28/h3-6,12,15H,1-2,7-10H2,(H,24,29)(H,27,28)(H,31,32)(H4,22,23,25,26,30)/t12-,15-/m0/s1
• InChI Key: ZUQBAQVRAURMCL-WFASDCNBSA-N
• Isomeric SMILES: C1[C@@H](CNC2=C1C(=O)NC(=N2)N)CCC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O
• Canonical SMILES: C1C(CNC2=C1C(=O)NC(=N2)N)CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O

Description

It is an antifolate compound that inhibits the enzyme glycinamide ribonucleotide formyltransferase (GARFT), which is involved in the de novo purine biosynthesis pathway . This compound has been studied for its potential use in cancer therapy due to its ability to disrupt nucleotide synthesis and thus inhibit cell proliferation .

Preparation Methods

The synthesis of LY249543 involves multiple steps, starting from commercially available starting materials. The synthetic route typically includes the formation of key intermediates through a series of chemical reactions such as condensation, cyclization, and functional group transformations . The reaction conditions often require the use of specific reagents and catalysts to achieve the desired product with high yield and purity . Industrial production methods for LY249543 may involve optimization of these synthetic routes to scale up the production while maintaining the quality and consistency of the compound .

Chemical Reactions Analysis

LY249543 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common oxidizing agents used include hydrogen peroxide and potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound. Common reducing agents used include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents used include halogens and nucleophiles.

Hydrolysis: This reaction involves the cleavage of chemical bonds by the addition of water. Common conditions include acidic or basic environments.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Chemistry: It is used as a tool compound to study the inhibition of GARFT and its effects on purine biosynthesis.

Biology: It is used to investigate the role of nucleotide synthesis in cell proliferation and survival.

Medicine: It has been explored as a potential anticancer agent due to its ability to inhibit cell growth and induce apoptosis in cancer cells.

Industry: It may have applications in the development of new therapeutic agents and in the study of metabolic pathways.

Mechanism of Action

LY249543 exerts its effects by inhibiting the enzyme glycinamide ribonucleotide formyltransferase (GARFT), which is crucial for the de novo synthesis of purine nucleotides . By blocking this enzyme, LY249543 disrupts the production of nucleotides, leading to a decrease in DNA and RNA synthesis. This inhibition results in the suppression of cell proliferation and can induce cell death in rapidly dividing cells, such as cancer cells . The molecular targets and pathways involved include the purine biosynthesis pathway and the downstream effects on cell cycle regulation and apoptosis .

Comparison with Similar Compounds

LY249543 is unique among antifolate compounds due to its specific inhibition of glycinamide ribonucleotide formyltransferase (GARFT) . Similar compounds include:

Methotrexate: An antifolate that inhibits dihydrofolate reductase (DHFR), another enzyme involved in nucleotide synthesis.

Pemetrexed: An antifolate that inhibits multiple enzymes, including thymidylate synthase (TS), dihydrofolate reductase (DHFR), and glycinamide ribonucleotide formyltransferase (GARFT).

Raltitrexed: An antifolate that specifically inhibits thymidylate synthase (TS).

Compared to these compounds, LY249543’s selective inhibition of glycinamide ribonucleotide formyltransferase (GARFT) makes it a valuable tool for studying the specific role of this enzyme in nucleotide synthesis and its potential as a therapeutic target .